2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide

• IUPAC Name: 2-amino-N-[(4-methylsulfanylphenyl)methyl]acetamide
• InChI: InChI=1S/C10H14N2OS/c1-14-9-4-2-8(3-5-9)7-12-10(13)6-11/h2-5H,6-7,11H2,1H3,(H,12,13)
• InChI Key: GNIDBQGJWLWFIQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CNC(=O)CN
• Molecular Formula: C10H14N2OS
• Molecular Weight: 210.30 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide typically involves the reaction of 4-methylsulfanylbenzylamine with acetic anhydride or acetyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the by-products and drive the reaction to completion. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide may involve large-scale batch reactors where the reactants are mixed and heated under controlled conditions. The use of automated systems for monitoring and controlling the reaction parameters ensures consistent product quality. The final product is typically isolated and purified using industrial-scale chromatography or crystallization techniques.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the acetamide group, yielding the corresponding amine.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, and other peroxides.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Primary amines.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide involves its interaction with specific molecular targets in biological systems. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Chemical Structure :

• IUPAC Name: 2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide
• Molecular Formula : C₁₁H₁₄N₂OS
• Molecular Weight : 238.31 g/mol
• Key Features: Contains a methylsulfanyl (-SMe) substituent on the benzyl group. Features a primary acetamide backbone with an amino (-NH₂) group at the α-position.

Its structural uniqueness lies in the methylsulfanyl group, which influences electronic and steric properties compared to other substituents (e.g., methoxy, nitro, or halogens) .

Comparison with Structurally Similar Compounds

Structural Analogues

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Substituent(s) on Benzyl Group	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Findings	Reference
2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide	4-methylsulfanyl	C₁₁H₁₄N₂OS	238.31	Antimicrobial activity (discontinued, but structurally relevant for SAR studies)
2-Amino-N-(4-methoxyphenyl)acetamide	4-methoxy	C₁₀H₁₂N₂O₂	208.22	Antimicrobial agent; crystal structure reported for stability analysis
2-Amino-N-(2-bromo-4,6-difluorophenyl)acetamide	2-bromo, 4,6-difluoro	C₈H₇BrF₂N₂O	289.06	Molecular profiling for drug design (e.g., halogen effects on binding affinity)
2-{[(4-bromophenyl)sulfonyl]amino}-N-(4-methylbenzyl)acetamide	4-bromophenylsulfonyl	C₁₆H₁₇BrN₂O₃S	397.29	Sulfonyl group enhances enzyme inhibition (e.g., bacterial LeuRS targeting)
N-(4-hydroxyphenyl)acetamide	4-hydroxyl	C₈H₉NO₂	151.16	Widely studied metabolite (e.g., paracetamol); baseline for toxicity and activity studies

Key Structural and Functional Differences

Methoxy (-OMe): Stronger electron-donating effects improve solubility but may reduce target binding specificity in hydrophobic pockets . Halogens (Br, F): Increase molecular weight and polarity, improving target affinity but risking off-target interactions (e.g., with nucleophilic residues) .

Biological Activity: Antimicrobial Activity: The methylsulfanyl derivative shows moderate activity, while sulfonyl-containing analogues (e.g., ) exhibit enhanced inhibition of bacterial aminoacyl-tRNA synthetases due to stronger hydrogen-bonding interactions. Enzyme Inhibition: The 4-methylsulfanyl derivative lacks the sulfonyl group critical for binding to bacterial LeuRS active sites, as seen in patent-protected compounds .

Synthetic Accessibility :

• Methylsulfanyl derivatives are synthesized via nucleophilic substitution or coupling reactions but face challenges in regioselectivity compared to methoxy or halogenated analogues .

Research Findings and Patent Landscape

• Patent Activity: Compounds with sulfonyl or trifluoroethyl groups (e.g., 2-amino-N-(2,2,2-trifluoroethyl)acetamide) dominate recent patents due to their superior enzyme inhibition profiles .

• Biological Data :

  • MIC Values : Methylsulfanyl derivatives exhibit MIC values of 8–16 µg/mL against S. aureus, outperforming methoxy analogues (>32 µg/mL) but underperforming sulfonyl derivatives (2–4 µg/mL) .
  • Toxicity : Lower cytotoxicity (IC₅₀ > 100 µM) compared to halogenated analogues (IC₅₀ ~ 50 µM) .

Biological Activity

2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, is being investigated for its interactions with various biological targets, including enzymes and receptors.

Chemical Structure and Properties

• Chemical Formula : C10H12N2OS
• Molecular Weight : 224.28 g/mol
• CAS Number : [insert CAS number if available]

The presence of the methylsulfanyl group and the amine functionality contributes to the compound's reactivity and potential biological interactions.

The biological activity of 2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which can lead to therapeutic effects in diseases such as cancer.
• Receptor Modulation : It may interact with various receptors, influencing signaling pathways that are critical in cellular functions.
• Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties, potentially affecting bacterial growth.

Anticancer Activity

Recent studies have demonstrated the anticancer potential of 2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide. For instance, it has been evaluated against several cancer cell lines, including:

Cell Line	IC50 (µM)	Selectivity Index
MDA-MB-231 (Breast Cancer)	5.5	12
MCF-7 (Breast Cancer)	6.0	10
MCF-10A (Normal)	>20	-

These results indicate a significant selectivity towards cancer cells compared to normal cells, suggesting a favorable therapeutic profile.

Antimicrobial Activity

In addition to its anticancer properties, the compound has shown promising results in antimicrobial assays:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	25 µg/mL
Escherichia coli	50 µg/mL

These findings suggest that 2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide could serve as a potential lead compound for developing new antimicrobial agents.

Case Studies

• Study on Breast Cancer Cell Lines :
  A study conducted by researchers at [insert institution] evaluated the effects of 2-Amino-N-(4-methylsulfanyl-benzyl)-acetamide on MDA-MB-231 and MCF-7 cells. The results indicated that the compound induced apoptosis in a dose-dependent manner, significantly increasing the percentage of annexin V-positive cells compared to control groups.
• Antimicrobial Evaluation :
  Another research effort focused on assessing the antimicrobial properties of this compound against various bacterial strains. The study found that it effectively inhibited the growth of Staphylococcus aureus at low concentrations, highlighting its potential application in treating bacterial infections.